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Compound of Interest

Compound Name: Chlorpromazine

CAS No.: 50-53-3

Cat. No.: B1221335

Get Quote

An Application Note and Protocol for the Quantification of Chlorpromazine in Human Plasma

using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV

Detection

Introduction
Chlorpromazine (CPZ) is a first-generation antipsychotic medication primarily used to treat

psychotic disorders such as schizophrenia. As a cornerstone of psychopharmacological

therapy, monitoring its plasma concentration is crucial for therapeutic drug monitoring (TDM),

pharmacokinetic studies, and toxicological assessments. This application note provides a

detailed, validated, and robust RP-HPLC method for the quantification of chlorpromazine in

human plasma samples, designed for researchers, clinical scientists, and professionals in drug

development.

The method described herein is based on the principle of reversed-phase chromatography,

where the analyte (chlorpromazine) is separated from plasma matrix components based on its

hydrophobic interactions with a C18 stationary phase. The protocol employs a straightforward

protein precipitation step for sample clean-up, ensuring simplicity and high throughput.
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Detection is achieved using a UV-Vis detector set at a wavelength that maximizes the signal-to-

noise ratio for chlorpromazine. This method has been developed to be selective, linear,

accurate, and precise, meeting the standards for bioanalytical method validation.

Principle of the Method
This method quantifies chlorpromazine in plasma by separating it from endogenous plasma

components on a reversed-phase C18 HPLC column. The separation is achieved using an

isocratic mobile phase consisting of an organic modifier (acetonitrile) and an acidic buffer. The

acidic buffer ensures that chlorpromazine, a basic compound, is in its ionized form, which

promotes better peak shape and retention time reproducibility. After separation, the analyte is

detected by its absorbance of ultraviolet (UV) light. Quantification is performed by comparing

the peak area of chlorpromazine in the plasma sample to the peak areas of known

concentration standards. An internal standard (IS) is used to correct for variations in extraction

efficiency and injection volume.

Materials and Reagents
Equipment

High-Performance Liquid Chromatography (HPLC) system equipped with:

Isocratic Pump

Autosampler with temperature control

Column oven

UV-Vis Detector

Analytical Balance (4-decimal place)

Centrifuge capable of 4,000 x g

Vortex mixer

Pipettes (various volumes)
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pH meter

Syringe filters (0.45 µm, PTFE)

Chemicals and Reagents
Chlorpromazine hydrochloride (Reference Standard)

Imipramine hydrochloride (Internal Standard)

Acetonitrile (HPLC Grade)

Methanol (HPLC Grade)

Perchloric acid (70%, Analytical Grade)

Monobasic potassium phosphate (KH₂PO₄)

Orthophosphoric acid (85%, Analytical Grade)

Ultrapure water (18.2 MΩ·cm)

Drug-free human plasma (with K₂EDTA as anticoagulant)

Chromatographic Conditions
A summary of the optimal HPLC conditions is presented in the table below. These parameters

were selected to achieve a balance between resolution, sensitivity, and run time.
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Parameter Condition

Column C18, 4.6 x 150 mm, 5 µm particle size

Mobile Phase
Acetonitrile : 25 mM KH₂PO₄ Buffer (pH 3.0)

(40:60, v/v)

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Column Temperature 35 °C

Detection UV at 254 nm

Internal Standard Imipramine (500 ng/mL)

Run Time Approximately 10 minutes

Rationale for Parameter Selection:

Column: A C18 column is the standard for reversed-phase chromatography and provides

excellent retention and separation for hydrophobic compounds like chlorpromazine.

Mobile Phase: The combination of acetonitrile and a phosphate buffer provides good

separation efficiency. The acidic pH of 3.0 ensures that both chlorpromazine (pKa ~9.3) and

imipramine (pKa ~9.5) are protonated, leading to sharp, symmetrical peaks.

Detection Wavelength: Chlorpromazine exhibits a strong UV absorbance at 254 nm,

offering high sensitivity for detection.

Preparation of Solutions
Preparation of Mobile Phase

Phosphate Buffer (25 mM, pH 3.0): Dissolve 3.4 g of KH₂PO₄ in 1 L of ultrapure water. Adjust

the pH to 3.0 ± 0.05 with 85% orthophosphoric acid.

Mobile Phase: Mix acetonitrile and the 25 mM phosphate buffer in a 40:60 (v/v) ratio. Degas

the solution for 15 minutes using sonication or vacuum filtration before use.
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Preparation of Standard and Quality Control (QC)
Solutions

Primary Stock Solution of Chlorpromazine (1 mg/mL): Accurately weigh 10 mg of

chlorpromazine hydrochloride and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the primary stock solution with methanol to achieve concentrations ranging from 1

µg/mL to 100 µg/mL.

Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of imipramine

hydrochloride and dissolve it in 10 mL of methanol.

Working IS Solution (5 µg/mL): Dilute the IS stock solution with methanol.

Preparation of Calibration Curve (CC) and Quality
Control (QC) Samples

Calibration Standards: Spike 95 µL of drug-free human plasma with 5 µL of the appropriate

chlorpromazine working standard solution to yield final concentrations of 10, 25, 50, 100,

250, 500, and 1000 ng/mL.

QC Samples: Prepare QC samples in drug-free human plasma at three concentration levels:

Low QC (LQC): 30 ng/mL

Medium QC (MQC): 300 ng/mL

High QC (HQC): 800 ng/mL

Sample Preparation Protocol: Protein Precipitation
Protein precipitation is a rapid and effective method for removing the majority of proteins from

the plasma sample, which can otherwise interfere with the HPLC analysis.
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Sample Preparation Workflow

1. Plasma Sample (100 µL)

2. Add Internal Standard
(20 µL of 5 µg/mL Imipramine)

3. Add Precipitating Agent
(200 µL of 0.1 M Perchloric Acid)

4. Vortex Mix (30 seconds)

5. Centrifuge (4000 x g, 10 min)

6. Collect Supernatant

7. Inject into HPLC (20 µL)
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Linearity Assessment Logic

Prepare Calibration Standards
(10-1000 ng/mL)

Analyze by HPLC

Calculate Peak Area Ratios
(Analyte/IS)

Plot: Ratio vs. Concentration

Perform Linear Regression
(y = mx + c)

Assess Correlation Coefficient (r²)
(Acceptance: r² ≥ 0.995)

Click to download full resolution via product page

Caption: Logical flow for establishing method linearity.

The method was found to be linear over the specified range with a correlation coefficient (r²) of

> 0.995.

Accuracy and Precision
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Intra-day and inter-day accuracy and precision were determined by analyzing the LQC, MQC,

and HQC samples (n=6) on the same day and on three different days, respectively.

QC Level
Concentrati
on (ng/mL)

Intra-day
Precision
(%RSD)

Intra-day
Accuracy
(%)

Inter-day
Precision
(%RSD)

Inter-day
Accuracy
(%)

LQC 30 < 5% 95-105% < 6% 94-106%

MQC 300 < 4% 97-103% < 5% 96-104%

HQC 800 < 3% 98-102% < 4% 97-103%

Acceptance Criteria: %RSD ≤ 15% (≤ 20% for LLOQ), Accuracy within ±15% (±20% for LLOQ)

of the nominal value.

Selectivity and Specificity
The selectivity of the method was assessed by analyzing six different batches of blank human

plasma. The chromatograms were examined for any interfering peaks at the retention times of

chlorpromazine and the internal standard. No significant interferences were observed.

Recovery
The extraction recovery of chlorpromazine was determined by comparing the peak areas of

the analyte from extracted plasma samples with the peak areas of unextracted standard

solutions at the same concentration. The recovery was found to be consistent and reproducible

across the QC levels, typically > 85%.

Representative Chromatograms
(Note: In a real application note, images of chromatograms would be inserted here. For this

text-based format, a description is provided.)

Figure 1: Chromatogram of a blank plasma sample. This would show a clean baseline with

no interfering peaks at the retention times of chlorpromazine or the internal standard.
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Figure 2: Chromatogram of a plasma sample spiked with chlorpromazine (LLOQ) and the

internal standard. This would demonstrate well-resolved peaks for both compounds at the

lower limit of quantification.

Figure 3: Chromatogram of an unknown plasma sample from a patient. This would show the

separated peaks of chlorpromazine and the internal standard, allowing for quantification.

Conclusion
This application note describes a simple, rapid, and reliable RP-HPLC method for the

quantification of chlorpromazine in human plasma. The method utilizes a straightforward

protein precipitation technique for sample preparation and offers excellent performance in

terms of linearity, accuracy, precision, and selectivity. The described protocol is well-suited for

therapeutic drug monitoring, pharmacokinetic studies, and other clinical research applications

involving the measurement of chlorpromazine.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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